Cas no 112945-21-8 (Amphidinolide C)
Amphidinolide C structure
Product Name:Amphidinolide C
CAS No:112945-21-8
MF:C41H62O10
MW:714.924993991852
CID:180844
Update Time:2024-03-01
Amphidinolide C Chemical and Physical Properties
Names and Identifiers
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- 3,26,27-Trioxatricyclo[21.2.1.16,9]heptacos-13-ene-4,18,21-trione,10,11,16-trihydroxy-2-[(1E,3E,5S)-5-hydroxy-4-methyl-6-methylene-1,3-decadien-1-yl]-7,14,15,19-tetramethyl-12-methylene-,(1R,2R,6S,7R,9R,10R,11R,13E,15R,16S,19S,23R)-
- 3,26,27-Trioxatricyclo[21.2.1.16,9]heptacos-13-ene-4,18,21-trione,10,11,16-trihydroxy-2-[(1E,3E,5S)-5-hydroxy-4-methyl-6-meth
- 3,26,27-Trioxatricyclo[21.2.1.16,9]heptacos-13-ene-4,18,21-trione,10,11,16-trihydroxy-2-[(1E,3E,5S)-5-hydroxy-4-methyl-6-methylene-1,3-decadien-1-yl]-7,14,15,19-tetramethyl-12-methylene-,(1R,2R,6S,7R,
- amphidinolide C
- CID 102017397
- 3,26,27-Trioxatricyclo[21.2.1.16,9]heptacos-13-ene-4,18,21-trione, 10,11,16-trihydroxy-2-[(1E,3E,5S)-5-hydroxy-4-methyl-6-methylene-1,3-decadien-1-yl]-7,14,15,19-tetramethyl-12-methylene-, (1R,2R,6S,7R,9R,10R,11R,13E,15R,16S,19S,23R)-
- Amphidinolide C
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- Inchi: 1S/C41H62O10/c1-9-10-12-23(2)39(46)24(3)13-11-14-34-35-16-15-31(49-35)20-30(42)18-26(5)32(43)21-33(44)29(8)25(4)17-28(7)40(47)41(48)37-19-27(6)36(50-37)22-38(45)51-34/h11,13-14,17,26-27,29,31,33-37,39-41,44,46-48H,2,7,9-10,12,15-16,18-22H2,1,3-6,8H3/b14-11+,24-13+,25-17+/t26-,27+,29+,31+,33-,34+,35+,36-,37+,39-,40+,41-/m0/s1
- InChI Key: RNKCEFQNDOJBLW-KNMVVXRTSA-N
- SMILES: O1[C@H]2CC(=O)O[C@H](/C=C/C=C(\C)/[C@H](C(=C)CCCC)O)[C@H]3CC[C@H](CC(C[C@H](C)C(C[C@@H]([C@H](C)C(C)=CC(=C)[C@H]([C@H]([C@H]1C[C@H]2C)O)O)O)=O)=O)O3 |t:35|
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 51
- Rotatable Bond Count: 7
- Complexity: 1330
- Topological Polar Surface Area: 160
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 882.7±65.0 °C(Predicted)
- pka: 13.79±0.70(Predicted)
Amphidinolide C Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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